Cas no 140621-52-9 ([(4-Iodophenyl)methyl]dimethylamine)

• Product Name: [(4-Iodophenyl)methyl]dimethylamine
• CAS No: 140621-52-9
• MF: C₉H₁₂IN
• MW: 261.102754592896
• MDL: MFCD06797856
• CID: 2858546
• PubChem ID: 17750323
• Update Time: 2025-10-21

[(4-Iodophenyl)methyl]dimethylamine Chemical and Physical Properties

Names and Identifiers

• FD146276
• 1-(4-iodophenyl)-n,n-dimethylmethanamine
• AKOS014815237
• 140621-52-9
• CS-0300307
• DB-094886
• EN300-7248574
• N,N-Dimethyl-N-(4-iodobenzyl)amine
• N,N-dimethyl-1-(4-iodophenyl)methylamine
• SCHEMBL6785180
• [(4-iodophenyl)methyl]dimethylamine
• OFXGJTFUMSIQPF-UHFFFAOYSA-N
• [(4-Iodophenyl)methyl]dimethylamine

• MDL： MFCD06797856
• Inchi： 1S/C9H12IN/c1-11(2)7-8-3-5-9(10)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： OFXGJTFUMSIQPF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CN(C)C

Computed Properties

• Exact Mass: 261.00145g/mol
• Monoisotopic Mass: 261.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Additional information on [(4-Iodophenyl)methyl]dimethylamine

Comprehensive Overview of [(4-Iodophenyl)methyl]dimethylamine (CAS No. 140621-52-9): Properties, Applications, and Market Insights

[(4-Iodophenyl)methyl]dimethylamine (CAS No. 140621-52-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique iodophenyl and dimethylamine functional groups, serves as a versatile intermediate in the development of various bioactive molecules. Its molecular structure, C9H12IN, offers a balance of reactivity and stability, making it a valuable asset in synthetic chemistry.

The chemical properties of [(4-Iodophenyl)methyl]dimethylamine include a molecular weight of 261.10 g/mol and a distinct iodine-substituted aromatic ring. This structural feature enhances its utility in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, which are pivotal in the synthesis of complex organic frameworks. Researchers often leverage its iodine atom for radiolabeling applications, particularly in the development of diagnostic imaging agents.

In the pharmaceutical industry, [(4-Iodophenyl)methyl]dimethylamine is frequently employed as a building block for the synthesis of drug candidates. Its incorporation into molecules can enhance bioavailability and target specificity, addressing key challenges in modern drug design. Recent studies highlight its role in the development of central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier is of particular interest.

The market demand for [(4-Iodophenyl)methyl]dimethylamine has seen steady growth, driven by advancements in precision medicine and personalized therapeutics. As the pharmaceutical sector increasingly focuses on small-molecule drugs, intermediates like this compound are becoming indispensable. Industry reports indicate a rising trend in the use of iodinated compounds for cancer research and neurodegenerative disease studies, further bolstering its relevance.

From a synthetic chemistry perspective, [(4-Iodophenyl)methyl]dimethylamine offers several advantages. Its iodine atom facilitates palladium-catalyzed reactions, enabling the construction of complex molecular architectures with high efficiency. This aligns with the growing emphasis on green chemistry and atom economy, as researchers seek to minimize waste and optimize reaction pathways. The compound’s compatibility with microwave-assisted synthesis techniques also underscores its adaptability to modern laboratory practices.

In addition to its pharmaceutical applications, [(4-Iodophenyl)methyl]dimethylamine finds use in material science. Its incorporation into polymers and liquid crystals can impart unique electronic properties, making it a candidate for optoelectronic devices. This dual utility in both life sciences and advanced materials highlights its interdisciplinary significance.

Recent scientific publications have explored the structure-activity relationships of derivatives of [(4-Iodophenyl)methyl]dimethylamine, shedding light on its potential for drug discovery. For instance, modifications to its dimethylamine moiety have been shown to influence receptor binding affinity, offering avenues for the design of next-generation therapeutics. Such findings are frequently discussed in forums related to medicinal chemistry and drug development.

The safety profile of [(4-Iodophenyl)methyl]dimethylamine is well-documented, with standard handling procedures emphasizing the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous substance under most regulatory frameworks, adherence to good laboratory practices (GLP) is recommended to ensure safe usage. This aligns with the broader industry shift toward responsible chemical management.

Looking ahead, the future prospects of [(4-Iodophenyl)methyl]dimethylamine appear promising. With ongoing research into its applications in targeted therapy and smart materials, its role in innovation-driven industries is expected to expand. The compound’s compatibility with emerging technologies, such as AI-driven drug discovery, positions it as a key player in the next wave of scientific advancements.

In summary, [(4-Iodophenyl)methyl]dimethylamine (CAS No. 140621-52-9) is a multifaceted compound with broad applicability in pharmaceuticals, material science, and chemical synthesis. Its unique properties and growing market demand underscore its importance in contemporary research and industrial applications. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of cutting-edge innovations.